Cas no 868594-52-9 (Fmoc-NH-PEG8-CH2COOH)

Fmoc-NH-PEG8-CH2COOH structure

Product Name:Fmoc-NH-PEG8-CH2COOH

CAS No:868594-52-9

MF:C₃₃H₄₇NO₁₂

MW:649.725791215897

CID:2090658

Update Time:2024-10-26

Fmoc-NH-PEG8-CH2COOH Chemical and Physical Properties

Names and Identifiers

- Fmoc-NH-8(ethylene glycol)-acetic acid
- 26-(fluoren-9-ylmethyloxycarbonylamino)-3,6,9,12,15,18,21,24-octaoxahexaeicosanoic acid
- Fmoc-NH-dPEG8-COOH
- Fmoc-PEG8-acetic acid
- Fmoc-NH-PEG8-CH2COOH
- FmocNH-PEG8-CH2COOH
- Fmoc-NH-8(ethylene glycol)-actic acid
- 2-[2-[2-[2-[2-[2-[2-[2-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]acetic acid
- [2-[2-[2-[2-[2-[2-[2-[2-(9H-Fluorene-9-ylmethoxycarbonylamino)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]e
- 1-(9H-Fluoren-9-ylmethyl) 5,8,11,14,17,20,23,26-octaoxa-2-azaoctacosanedioate (ACI)
- Inchi： 1S/C33H47NO12/c35-32(36)26-45-24-23-44-22-21-43-20-19-42-18-17-41-16-15-40-14-13-39-12-11-38-10-9-34-33(37)46-25-31-29-7-3-1-5-27(29)28-6-2-4-8-30(28)31/h1-8,31H,9-26H2,(H,34,37)(H,35,36)
- InChI Key： JRLUSGRARXJCNA-UHFFFAOYSA-N
- SMILES： O(C(NCCOCCOCCOCCOCCOCCOCCOCCOCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 46
Rotatable Bond Count: 29
Complexity: 768
Topological Polar Surface Area: 150

Fmoc-NH-PEG8-CH2COOH Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22048-1g	Fmoc-NH-PEG8-CH2COOH	868594-52-9	98%	1g	7980CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22048-500mg	Fmoc-NH-PEG8-CH2COOH	868594-52-9	98%	500mg	5415CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22048-5g	Fmoc-NH-PEG8-CH2COOH	868594-52-9	98%	5g	20662CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22048-1g	Fmoc-NH-PEG8-CH2COOH	868594-52-9	98%	1g	7980.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22048-500mg	Fmoc-NH-PEG8-CH2COOH	868594-52-9	98%	500mg	5415.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22048-5g	Fmoc-NH-PEG8-CH2COOH	868594-52-9	98%	5g	20662.0CNY	2021-07-14
TRC	F255210-50mg	Fmoc-NH-PEG8-CH2COOH	868594-52-9		50mg	$ 165.00	2022-06-05
TRC	F255210-100mg	Fmoc-NH-PEG8-CH2COOH	868594-52-9		100mg	$ 270.00	2022-06-05
TRC	F255210-250mg	Fmoc-NH-PEG8-CH2COOH	868594-52-9		250mg	$ 540.00	2022-06-05
MedChemExpress	HY-133063-25mg	Fmoc-NH-PEG8-CH2COOH	868594-52-9	99.41%	25mg	￥500	2024-04-17

Fmoc-NH-PEG8-CH2COOH Production Method

Production Method 1

868594-51-8

868594-52-9

Reaction Conditions

1.1 Reagents: Chromium trioxide , Sulfuric acid Solvents: Acetone , Water ; 0 °C; 0 °C → rt; 24 h, rt

Reference

Synthesis of bifunctional integrin-binding peptides containing PEG spacers of defined length for non-viral gene delivery

Pilkington-Miksa, Michael A.; et al, European Journal of Organic Chemistry, 2008, (17), 2900-2914

Production Method 2

868594-48-3

868594-52-9

Reaction Conditions

1.1 Reagents: Triethylamine , Methanesulfonyl chloride Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 4 h, rt
1.2 Reagents: Sodium azide Solvents: Dimethylformamide ; 72 h, rt
2.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ; 2 h, rt
2.2 Reagents: Water ; 48 h, rt
3.1 Reagents: Sodium , Ammonia Solvents: Diethyl ether ; rt → -78 °C; -78 °C; -78 °C → -30 °C; -30 °C → -78 °C
3.2 Reagents: Methanol ; -78 °C; -78 °C → rt
3.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4
3.4 Reagents: Sodium bicarbonate ; pH 7
3.5 Reagents: Sodium bicarbonate Solvents: 1,4-Dioxane , Water ; rt → 0 °C; 0 °C → rt; 6 h, rt
3.6 Reagents: Citric acid ; pH 6
4.1 Reagents: Chromium trioxide , Sulfuric acid Solvents: Acetone , Water ; 0 °C; 0 °C → rt; 24 h, rt

Reference

Synthesis of bifunctional integrin-binding peptides containing PEG spacers of defined length for non-viral gene delivery

Pilkington-Miksa, Michael A.; et al, European Journal of Organic Chemistry, 2008, (17), 2900-2914

Production Method 3

76-83-5

112-27-6

868594-52-9

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 24 h, rt
2.1 Reagents: Triethylamine Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 2.5 h, rt
3.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 4 d, rt
3.2 Reagents: Water Solvents: Diethyl ether ; rt → 0 °C; 0 °C
4.1 Reagents: Trifluoroacetic acid , Triethylsilane Solvents: Dichloromethane ; 1 h, rt
4.2 Reagents: Sodium carbonate Solvents: Water ; pH 12, rt
5.1 Reagents: Triethylamine , Methanesulfonyl chloride Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 4 h, rt
5.2 Reagents: Sodium azide Solvents: Dimethylformamide ; 72 h, rt
6.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ; 2 h, rt
6.2 Reagents: Water ; 48 h, rt
7.1 Reagents: Sodium , Ammonia Solvents: Diethyl ether ; rt → -78 °C; -78 °C; -78 °C → -30 °C; -30 °C → -78 °C
7.2 Reagents: Methanol ; -78 °C; -78 °C → rt
7.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4
7.4 Reagents: Sodium bicarbonate ; pH 7
7.5 Reagents: Sodium bicarbonate Solvents: 1,4-Dioxane , Water ; rt → 0 °C; 0 °C → rt; 6 h, rt
7.6 Reagents: Citric acid ; pH 6
8.1 Reagents: Chromium trioxide , Sulfuric acid Solvents: Acetone , Water ; 0 °C; 0 °C → rt; 24 h, rt

Reference

Synthesis of bifunctional integrin-binding peptides containing PEG spacers of defined length for non-viral gene delivery

Pilkington-Miksa, Michael A.; et al, European Journal of Organic Chemistry, 2008, (17), 2900-2914

Production Method 4

55489-58-2

146462-59-1

868594-52-9

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 5 d, rt
2.1 Reagents: Trifluoroacetic acid , Triethylsilane Solvents: Dichloromethane ; 1 h, rt
2.2 Reagents: Sodium carbonate Solvents: Water ; pH 12, rt
3.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 4 d, rt
3.2 Reagents: Water Solvents: Diethyl ether ; rt → 0 °C; 0 °C
4.1 Reagents: Trifluoroacetic acid , Triethylsilane Solvents: Dichloromethane ; 1 h, rt
4.2 Reagents: Sodium carbonate Solvents: Water ; pH 12, rt
5.1 Reagents: Triethylamine , Methanesulfonyl chloride Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 4 h, rt
5.2 Reagents: Sodium azide Solvents: Dimethylformamide ; 72 h, rt
6.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ; 2 h, rt
6.2 Reagents: Water ; 48 h, rt
7.1 Reagents: Sodium , Ammonia Solvents: Diethyl ether ; rt → -78 °C; -78 °C; -78 °C → -30 °C; -30 °C → -78 °C
7.2 Reagents: Methanol ; -78 °C; -78 °C → rt
7.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4
7.4 Reagents: Sodium bicarbonate ; pH 7
7.5 Reagents: Sodium bicarbonate Solvents: 1,4-Dioxane , Water ; rt → 0 °C; 0 °C → rt; 6 h, rt
7.6 Reagents: Citric acid ; pH 6
8.1 Reagents: Chromium trioxide , Sulfuric acid Solvents: Acetone , Water ; 0 °C; 0 °C → rt; 24 h, rt

Reference

Synthesis of bifunctional integrin-binding peptides containing PEG spacers of defined length for non-viral gene delivery

Pilkington-Miksa, Michael A.; et al, European Journal of Organic Chemistry, 2008, (17), 2900-2914

Production Method 5

112-27-6

868594-52-9

Reaction Conditions

1.1 Reagents: Sodium hydride Catalysts: Tetrabutylammonium bromide Solvents: Tetrahydrofuran ; 20 min, rt
1.2 24 h, reflux; reflux → rt
2.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 5 d, rt
3.1 Reagents: Trifluoroacetic acid , Triethylsilane Solvents: Dichloromethane ; 1 h, rt
3.2 Reagents: Sodium carbonate Solvents: Water ; pH 12, rt
4.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 4 d, rt
4.2 Reagents: Water Solvents: Diethyl ether ; rt → 0 °C; 0 °C
5.1 Reagents: Trifluoroacetic acid , Triethylsilane Solvents: Dichloromethane ; 1 h, rt
5.2 Reagents: Sodium carbonate Solvents: Water ; pH 12, rt
6.1 Reagents: Triethylamine , Methanesulfonyl chloride Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 4 h, rt
6.2 Reagents: Sodium azide Solvents: Dimethylformamide ; 72 h, rt
7.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ; 2 h, rt
7.2 Reagents: Water ; 48 h, rt
8.1 Reagents: Sodium , Ammonia Solvents: Diethyl ether ; rt → -78 °C; -78 °C; -78 °C → -30 °C; -30 °C → -78 °C
8.2 Reagents: Methanol ; -78 °C; -78 °C → rt
8.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4
8.4 Reagents: Sodium bicarbonate ; pH 7
8.5 Reagents: Sodium bicarbonate Solvents: 1,4-Dioxane , Water ; rt → 0 °C; 0 °C → rt; 6 h, rt
8.6 Reagents: Citric acid ; pH 6
9.1 Reagents: Chromium trioxide , Sulfuric acid Solvents: Acetone , Water ; 0 °C; 0 °C → rt; 24 h, rt

Reference

Synthesis of bifunctional integrin-binding peptides containing PEG spacers of defined length for non-viral gene delivery

Pilkington-Miksa, Michael A.; et al, European Journal of Organic Chemistry, 2008, (17), 2900-2914

Production Method 6

868594-50-7

28920-43-6

868594-52-9

Reaction Conditions

1.1 Reagents: Sodium , Ammonia Solvents: Diethyl ether ; rt → -78 °C; -78 °C; -78 °C → -30 °C; -30 °C → -78 °C
1.2 Reagents: Methanol ; -78 °C; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4
1.4 Reagents: Sodium bicarbonate ; pH 7
1.5 Reagents: Sodium bicarbonate Solvents: 1,4-Dioxane , Water ; rt → 0 °C; 0 °C → rt; 6 h, rt
1.6 Reagents: Citric acid ; pH 6
2.1 Reagents: Chromium trioxide , Sulfuric acid Solvents: Acetone , Water ; 0 °C; 0 °C → rt; 24 h, rt

Reference

Synthesis of bifunctional integrin-binding peptides containing PEG spacers of defined length for non-viral gene delivery

Pilkington-Miksa, Michael A.; et al, European Journal of Organic Chemistry, 2008, (17), 2900-2914

Production Method 7

868594-49-4

868594-52-9

Reaction Conditions

1.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ; 2 h, rt
1.2 Reagents: Water ; 48 h, rt
2.1 Reagents: Sodium , Ammonia Solvents: Diethyl ether ; rt → -78 °C; -78 °C; -78 °C → -30 °C; -30 °C → -78 °C
2.2 Reagents: Methanol ; -78 °C; -78 °C → rt
2.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4
2.4 Reagents: Sodium bicarbonate ; pH 7
2.5 Reagents: Sodium bicarbonate Solvents: 1,4-Dioxane , Water ; rt → 0 °C; 0 °C → rt; 6 h, rt
2.6 Reagents: Citric acid ; pH 6
3.1 Reagents: Chromium trioxide , Sulfuric acid Solvents: Acetone , Water ; 0 °C; 0 °C → rt; 24 h, rt

Reference

Synthesis of bifunctional integrin-binding peptides containing PEG spacers of defined length for non-viral gene delivery

Pilkington-Miksa, Michael A.; et al, European Journal of Organic Chemistry, 2008, (17), 2900-2914

Production Method 8

868594-47-2

868594-52-9

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , Triethylsilane Solvents: Dichloromethane ; 1 h, rt
1.2 Reagents: Sodium carbonate Solvents: Water ; pH 12, rt
2.1 Reagents: Triethylamine , Methanesulfonyl chloride Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 4 h, rt
2.2 Reagents: Sodium azide Solvents: Dimethylformamide ; 72 h, rt
3.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ; 2 h, rt
3.2 Reagents: Water ; 48 h, rt
4.1 Reagents: Sodium , Ammonia Solvents: Diethyl ether ; rt → -78 °C; -78 °C; -78 °C → -30 °C; -30 °C → -78 °C
4.2 Reagents: Methanol ; -78 °C; -78 °C → rt
4.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4
4.4 Reagents: Sodium bicarbonate ; pH 7
4.5 Reagents: Sodium bicarbonate Solvents: 1,4-Dioxane , Water ; rt → 0 °C; 0 °C → rt; 6 h, rt
4.6 Reagents: Citric acid ; pH 6
5.1 Reagents: Chromium trioxide , Sulfuric acid Solvents: Acetone , Water ; 0 °C; 0 °C → rt; 24 h, rt

Reference

Synthesis of bifunctional integrin-binding peptides containing PEG spacers of defined length for non-viral gene delivery

Pilkington-Miksa, Michael A.; et al, European Journal of Organic Chemistry, 2008, (17), 2900-2914

Production Method 9

146462-59-1

24342-68-5

868594-52-9

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 4 d, rt
1.2 Reagents: Water Solvents: Diethyl ether ; rt → 0 °C; 0 °C
2.1 Reagents: Trifluoroacetic acid , Triethylsilane Solvents: Dichloromethane ; 1 h, rt
2.2 Reagents: Sodium carbonate Solvents: Water ; pH 12, rt
3.1 Reagents: Triethylamine , Methanesulfonyl chloride Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 4 h, rt
3.2 Reagents: Sodium azide Solvents: Dimethylformamide ; 72 h, rt
4.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ; 2 h, rt
4.2 Reagents: Water ; 48 h, rt
5.1 Reagents: Sodium , Ammonia Solvents: Diethyl ether ; rt → -78 °C; -78 °C; -78 °C → -30 °C; -30 °C → -78 °C
5.2 Reagents: Methanol ; -78 °C; -78 °C → rt
5.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4
5.4 Reagents: Sodium bicarbonate ; pH 7
5.5 Reagents: Sodium bicarbonate Solvents: 1,4-Dioxane , Water ; rt → 0 °C; 0 °C → rt; 6 h, rt
5.6 Reagents: Citric acid ; pH 6
6.1 Reagents: Chromium trioxide , Sulfuric acid Solvents: Acetone , Water ; 0 °C; 0 °C → rt; 24 h, rt

Reference

Synthesis of bifunctional integrin-binding peptides containing PEG spacers of defined length for non-viral gene delivery

Pilkington-Miksa, Michael A.; et al, European Journal of Organic Chemistry, 2008, (17), 2900-2914

Production Method 10

133699-09-9

868594-52-9

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 2.5 h, rt
2.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 4 d, rt
2.2 Reagents: Water Solvents: Diethyl ether ; rt → 0 °C; 0 °C
3.1 Reagents: Trifluoroacetic acid , Triethylsilane Solvents: Dichloromethane ; 1 h, rt
3.2 Reagents: Sodium carbonate Solvents: Water ; pH 12, rt
4.1 Reagents: Triethylamine , Methanesulfonyl chloride Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 4 h, rt
4.2 Reagents: Sodium azide Solvents: Dimethylformamide ; 72 h, rt
5.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ; 2 h, rt
5.2 Reagents: Water ; 48 h, rt
6.1 Reagents: Sodium , Ammonia Solvents: Diethyl ether ; rt → -78 °C; -78 °C; -78 °C → -30 °C; -30 °C → -78 °C
6.2 Reagents: Methanol ; -78 °C; -78 °C → rt
6.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4
6.4 Reagents: Sodium bicarbonate ; pH 7
6.5 Reagents: Sodium bicarbonate Solvents: 1,4-Dioxane , Water ; rt → 0 °C; 0 °C → rt; 6 h, rt
6.6 Reagents: Citric acid ; pH 6
7.1 Reagents: Chromium trioxide , Sulfuric acid Solvents: Acetone , Water ; 0 °C; 0 °C → rt; 24 h, rt

Reference

Synthesis of bifunctional integrin-binding peptides containing PEG spacers of defined length for non-viral gene delivery

Pilkington-Miksa, Michael A.; et al, European Journal of Organic Chemistry, 2008, (17), 2900-2914

Production Method 11

868594-46-1

868594-52-9

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , Triethylsilane Solvents: Dichloromethane ; 1 h, rt
1.2 Reagents: Sodium carbonate Solvents: Water ; pH 12, rt
2.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 4 d, rt
2.2 Reagents: Water Solvents: Diethyl ether ; rt → 0 °C; 0 °C
3.1 Reagents: Trifluoroacetic acid , Triethylsilane Solvents: Dichloromethane ; 1 h, rt
3.2 Reagents: Sodium carbonate Solvents: Water ; pH 12, rt
4.1 Reagents: Triethylamine , Methanesulfonyl chloride Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 4 h, rt
4.2 Reagents: Sodium azide Solvents: Dimethylformamide ; 72 h, rt
5.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ; 2 h, rt
5.2 Reagents: Water ; 48 h, rt
6.1 Reagents: Sodium , Ammonia Solvents: Diethyl ether ; rt → -78 °C; -78 °C; -78 °C → -30 °C; -30 °C → -78 °C
6.2 Reagents: Methanol ; -78 °C; -78 °C → rt
6.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4
6.4 Reagents: Sodium bicarbonate ; pH 7
6.5 Reagents: Sodium bicarbonate Solvents: 1,4-Dioxane , Water ; rt → 0 °C; 0 °C → rt; 6 h, rt
6.6 Reagents: Citric acid ; pH 6
7.1 Reagents: Chromium trioxide , Sulfuric acid Solvents: Acetone , Water ; 0 °C; 0 °C → rt; 24 h, rt

Reference

Synthesis of bifunctional integrin-binding peptides containing PEG spacers of defined length for non-viral gene delivery

Pilkington-Miksa, Michael A.; et al, European Journal of Organic Chemistry, 2008, (17), 2900-2914